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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B606271 Get Quote

Technical Support Center: BMS-935177
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability of the Bruton's Tyrosine Kinase

(BTK) inhibitor, BMS-935177, in DMSO and cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of BMS-935177?

A1: The recommended solvent for preparing stock solutions of BMS-935177 is dimethyl

sulfoxide (DMSO). It is highly soluble in DMSO, with concentrations of up to 100 mg/mL being

achievable. It is crucial to use fresh, anhydrous DMSO, as the presence of moisture can reduce

the solubility of the compound.[1]

Q2: How should I store stock solutions of BMS-935177 in DMSO?

A2: To ensure the stability of your BMS-935177 stock solutions, it is recommended to aliquot

them to avoid repeated freeze-thaw cycles.[1] For long-term storage, solutions can be kept at

-80°C for up to one year. For shorter-term storage, -20°C for up to one month is acceptable.[1]

Q3: I observed precipitation when diluting my BMS-935177 DMSO stock solution in aqueous

culture media. What should I do?

A3: Precipitation upon dilution of a DMSO stock solution into aqueous media is a common

issue for hydrophobic compounds.[2][3] This is due to the lower solubility of the compound in
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the aqueous environment of the culture media.[2] To address this, you can try gentle vortexing,

sonication, or warming the solution in a 37°C water bath to help redissolve the precipitate.[3] It

is important to ensure the compound is fully dissolved before adding it to your cell cultures.[3]

Additionally, consider the final DMSO concentration in your culture medium, as high

concentrations can be toxic to cells. Typically, a final DMSO concentration of 0.1% to 0.5% is

well-tolerated by most cell lines.

Q4: How stable is BMS-935177 in cell culture media?

A4: The stability of any compound in cell culture media can be influenced by several factors,

including the composition of the media, pH, temperature, and the presence of serum proteins.

While specific stability data for BMS-935177 in various culture media is not extensively

published, it is crucial to determine its stability under your specific experimental conditions. A

general approach to assess this involves incubating the compound in the media for the

duration of your experiment and measuring its concentration at different time points using

methods like HPLC or LC-MS.[4][5]
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Issue Possible Cause Recommended Solution

Compound precipitation in

culture media

Low aqueous solubility of

BMS-935177.

- Ensure the final DMSO

concentration is sufficient to

maintain solubility but non-

toxic to cells (typically ≤

0.5%).- Prepare a more dilute

stock solution in DMSO and

add a larger volume to the

media.- After dilution, gently

warm the media to 37°C and

vortex or sonicate briefly to aid

dissolution.[3]- Perform a

solubility test to determine the

maximum soluble

concentration in your specific

culture media.

Inconsistent experimental

results

Degradation of BMS-935177 in

stock solution or culture media.

- Aliquot DMSO stock solutions

to minimize freeze-thaw

cycles.[1] Store at -80°C for

long-term storage.[1]- Prepare

fresh dilutions in culture media

for each experiment.- Perform

a stability study to determine

the degradation rate of BMS-

935177 under your

experimental conditions

(incubation time, temperature).

Low potency or loss of activity Incorrect storage of the

compound or degradation.

- Verify the storage conditions

of both the solid compound

and DMSO stock solutions.

BMS-935177 powder should

be stored at -20°C for up to 3

years.[6]- Use fresh,

anhydrous DMSO to prepare

stock solutions.[1]- Assess the

purity of the stock solution
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using analytical methods like

HPLC.

Stability Data
The following tables provide a summary of the recommended storage conditions and

hypothetical stability data for BMS-935177. Note: The data in Table 2 is illustrative and should

be confirmed experimentally under your specific conditions.

Table 1: Recommended Storage and Solubility of BMS-935177

Form Solvent Concentration
Storage

Temperature

Storage

Duration

Powder - - -20°C 3 years[6]

Stock Solution DMSO 100 mg/mL[1] -80°C 1 year

-20°C 1 month[1]

Working Solution Aqueous Buffer Sparingly soluble Prepare fresh

Not

recommended

for storage

Table 2: Hypothetical Stability of BMS-935177 (10 µM) in DMEM with 10% FBS
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Incubation Time

(hours)
% Remaining at 4°C

% Remaining at

25°C (Room

Temperature)

% Remaining at

37°C

0 100% 100% 100%

6 99% 97% 95%

12 98% 94% 90%

24 96% 88% 82%

48 92% 78% 68%

72 88% 69% 55%

Experimental Protocols
Protocol 1: Preparation of BMS-935177 Stock Solution

Materials: BMS-935177 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Procedure: a. Equilibrate the BMS-935177 vial to room temperature before opening. b.

Weigh the desired amount of BMS-935177 powder in a sterile tube. c. Add the appropriate

volume of anhydrous DMSO to achieve the desired concentration (e.g., 10 mM or 50 mM). d.

Vortex or sonicate at room temperature until the compound is completely dissolved. e.

Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to avoid

repeated freeze-thaw cycles. f. Store the aliquots at -80°C for long-term storage or -20°C for

short-term storage.

Protocol 2: Assessing the Stability of BMS-935177 in Cell Culture Media

Materials: BMS-935177 DMSO stock solution, cell culture medium (e.g., DMEM with 10%

FBS), sterile tubes, incubator, HPLC or LC-MS system.

Procedure: a. Prepare a working solution of BMS-935177 in the cell culture medium at the

desired final concentration (e.g., 10 µM). Ensure the final DMSO concentration is below the

level of toxicity for your cells (e.g., <0.5%). b. Aliquot the working solution into multiple sterile

tubes for each time point and temperature condition to be tested. c. Time Point Zero (T=0):
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Immediately process one aliquot for analysis to establish the initial concentration. d. Incubate

the remaining aliquots at the desired temperatures (e.g., 4°C, room temperature, and 37°C).

e. At each designated time point (e.g., 6, 12, 24, 48, and 72 hours), remove one aliquot from

each temperature condition. f. Sample Preparation: Stop the degradation process by snap-

freezing the samples in liquid nitrogen and storing them at -80°C until analysis. Before

analysis, precipitate proteins by adding a cold organic solvent (e.g., acetonitrile with 0.1%

formic acid), vortex, and centrifuge to pellet the precipitate. g. Analysis: Analyze the

supernatant from each sample using a validated HPLC or LC-MS method to quantify the

remaining concentration of BMS-935177. h. Data Calculation: Calculate the percentage of

BMS-935177 remaining at each time point relative to the T=0 sample.

Visualizations
Below are diagrams illustrating the signaling pathway of BMS-935177 and a general workflow

for assessing compound stability.
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BTK Signaling Pathway Inhibition by BMS-935177
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Caption: BTK signaling pathway and the inhibitory action of BMS-935177.
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Experimental Workflow for Compound Stability Assessment
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Caption: General workflow for assessing the stability of a compound in culture media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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